Isoxochitlolone Isoxochitlolone Isoxochitlolone is a natural product found in Cnidoscolus urens with data available.
Brand Name: Vulcanchem
CAS No.: 140670-89-9
VCID: VC21162209
InChI: InChI=1S/C18H20O2/c1-11-7-14-13(9-16(11)19)8-12-5-4-6-18(2,3)15(12)10-17(14)20/h4-5,7-9,15,19H,6,10H2,1-3H3/t15-/m1/s1
SMILES: CC1=CC2=C(C=C3C=CCC(C3CC2=O)(C)C)C=C1O
Molecular Formula: C18H20O2
Molecular Weight: 268.3 g/mol

Isoxochitlolone

CAS No.: 140670-89-9

Cat. No.: VC21162209

Molecular Formula: C18H20O2

Molecular Weight: 268.3 g/mol

* For research use only. Not for human or veterinary use.

Isoxochitlolone - 140670-89-9

Specification

Description Isoxochitlolone is a natural product found in Cnidoscolus urens with data available.
CAS No. 140670-89-9
Molecular Formula C18H20O2
Molecular Weight 268.3 g/mol
IUPAC Name (11S)-5-hydroxy-6,12,12-trimethyltricyclo[9.4.0.03,8]pentadeca-1,3(8),4,6,14-pentaen-9-one
Standard InChI InChI=1S/C18H20O2/c1-11-7-14-13(9-16(11)19)8-12-5-4-6-18(2,3)15(12)10-17(14)20/h4-5,7-9,15,19H,6,10H2,1-3H3/t15-/m1/s1
Standard InChI Key MPIUDNRLVNSATN-OAHLLOKOSA-N
Isomeric SMILES CC1=CC2=C(C=C3C=CCC([C@@H]3CC2=O)(C)C)C=C1O
SMILES CC1=CC2=C(C=C3C=CCC(C3CC2=O)(C)C)C=C1O
Canonical SMILES CC1=CC2=C(C=C3C=CCC(C3CC2=O)(C)C)C=C1O

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